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Compound of Interest

Compound Name:
2H-Pyran-2-one, 6-

ethyltetrahydro-, (6S)-

CAS No.: 108943-44-8

Cat. No.: B15060195

Get Quote

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of (6S)-6-ethyltetrahydro-2H-pyran-2-

one, a chiral δ-lactone of interest in various scientific disciplines, including flavor and fragrance

chemistry, as well as pharmaceutical research. This document details its chemical identity,

physicochemical properties, synthesis, and analytical characterization. It is intended to serve as

a valuable resource for researchers and professionals engaged in the study and application of

this and related chiral molecules.

Chemical Identity and Synonyms
(6S)-6-Ethyltetrahydro-2H-pyran-2-one is a stereoisomer of 6-ethyltetrahydro-2H-pyran-2-one.

The "(6S)-" designation specifies the stereochemistry at the 6th position of the pyran-2-one

ring.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name (6S)-6-ethyl-oxan-2-one

CAS Number 108943-44-8[1]

Racemic CAS 3301-90-4[2][3]

Molecular Formula C₇H₁₂O₂[1]

Molecular Weight 128.17 g/mol [1]

InChI
InChI=1S/C7H12O2/c1-2-6-4-3-5-7(8)9-

6/h6H,2-5H2,1H3/t6-/m0/s1[1]

InChIKey JFVQYQDTHWLYHG-LURJTMIESA-N[1]

SMILES CC[C@H]1CCCC(=O)O1[1]

A variety of synonyms are used to refer to this compound, which can sometimes lead to

ambiguity. It is crucial to use the specific CAS number to ensure the correct enantiomer is

being referenced.

Common Synonyms:

(S)-δ-Heptalactone[1]

(S)-5-Hydroxyheptanoic acid lactone[3]

(-)-δ-Heptalactone[1]

(-)-Heptan-5-olide[1]

2H-Pyran-2-one, 6-ethyltetrahydro-, (6S)-[1]

(S)-6-Ethyl-tetrahydropyran-2-one

δ-Ethyl-δ-valerolactone

Physicochemical Properties
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The physicochemical properties of (6S)-6-ethyltetrahydro-2H-pyran-2-one are essential for its

handling, formulation, and application. While specific data for the (S)-enantiomer is not always

available, data for the racemic mixture (δ-heptalactone) provides a close approximation.

Table 2: Physicochemical Properties of δ-Heptalactone (Racemic)

Property Value Source

Appearance
Colorless, clear, oily to viscous

liquid
[4]

Odor
Coconut-like, sweet, nutty,

caramellic, tonka, hay
[2][5]

Flavor

Lactonic, sweet, creamy,

coconut, coumarinic, milky,

tobacco

[5]

Boiling Point 68-69 °C @ 1 Torr [6]

Specific Gravity 1.031 - 1.037 @ 25 °C [4]

Refractive Index 1.451 - 1.457 @ 20 °C [4]

Flash Point > 93.33 °C (> 200 °F) [4]

Solubility
Slightly soluble in water;

soluble in alcohol and fixed oils
[5]

Synthesis and Manufacturing
The enantioselective synthesis of chiral δ-lactones like (6S)-6-ethyltetrahydro-2H-pyran-2-one

is a key challenge and an active area of research. Several strategies have been developed to

achieve high enantiomeric purity.

General Strategies for Chiral δ-Lactone Synthesis
The synthesis of chiral lactones often involves the creation of a stereocenter, followed by

lactonization. Common approaches include:
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Asymmetric Hydrogenation: The reduction of a corresponding keto acid using a chiral

catalyst can produce the desired enantiomer of the hydroxy acid, which then undergoes

spontaneous or acid-catalyzed lactonization.

Biocatalysis: Enzymes, such as dehydrogenases or lipases, can be employed for the

stereoselective reduction of keto acids or the resolution of racemic hydroxy acids.

Chiral Pool Synthesis: Starting from a readily available chiral molecule (the "chiral pool"), a

series of reactions are performed to construct the target lactone while retaining the initial

stereochemistry.

Asymmetric Catalysis: The use of chiral catalysts to control the stereochemical outcome of a

variety of reactions, such as aldol reactions or Michael additions, can be used to build the

chiral backbone of the lactone.

Illustrative Synthetic Workflow: Enantioselective
Synthesis of a δ-Lactone
While a specific, detailed protocol for the industrial-scale synthesis of (6S)-6-ethyltetrahydro-

2H-pyran-2-one is not readily available in the public domain, the following represents a

generalized workflow based on common synthetic strategies for related chiral lactones. This

example illustrates an asymmetric hydrogenation approach.

Caption: Generalized workflow for the enantioselective synthesis of (6S)-6-ethyltetrahydro-2H-

pyran-2-one.

Step-by-Step Methodology (Conceptual):

Preparation of the Precursor: 5-Oxoheptanoic acid is prepared through standard organic

synthesis methods.

Asymmetric Hydrogenation:

The 5-oxoheptanoic acid is dissolved in a suitable solvent (e.g., methanol, ethanol).

A chiral ruthenium or rhodium-based catalyst (e.g., a BINAP-Ru complex) is added.
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The mixture is subjected to a hydrogen atmosphere under pressure and controlled

temperature. The chiral catalyst directs the hydrogenation to stereoselectively form (S)-5-

hydroxyheptanoic acid.

The progress of the reaction is monitored by techniques such as TLC or GC.

Lactonization and Purification:

Upon completion of the hydrogenation, the catalyst is removed by filtration.

The solvent is evaporated.

The resulting crude (S)-5-hydroxyheptanoic acid may spontaneously cyclize to the

lactone, or the lactonization can be promoted by the addition of a catalytic amount of acid

(e.g., p-toluenesulfonic acid) and gentle heating.

The final product, (6S)-6-ethyltetrahydro-2H-pyran-2-one, is purified by vacuum distillation

or column chromatography.

Analytical Characterization
The identity, purity, and enantiomeric excess of (6S)-6-ethyltetrahydro-2H-pyran-2-one are

determined using a combination of spectroscopic and chromatographic techniques.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for structural

elucidation. While a specific spectrum for the (S)-enantiomer is not publicly available, the

expected chemical shifts for the racemic mixture can be inferred from related structures and

general principles[4].

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts for 6-Ethyltetrahydro-2H-pyran-2-one
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Assignment Predicted ¹H NMR (ppm) Predicted ¹³C NMR (ppm)

-CH₂- (ethyl) ~1.70 (quintet) ~28

-CH₃ (ethyl) ~0.95 (triplet) ~9

-CH-O- ~4.30 (multiplet) ~80

-CH₂-C=O ~2.50 (multiplet) ~30

Ring -CH₂- ~1.80-2.00 (multiplets) ~18, ~29

C=O - ~172

Note: These are estimated values and may vary depending on the solvent and experimental

conditions.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight

and fragmentation pattern of the molecule. For δ-lactones, common fragmentation involves the

loss of the alkyl side chain and cleavage of the lactone ring[7].

[C₇H₁₂O₂]⁺˙
(m/z = 128)

[M - C₂H₅]⁺
(m/z = 99)

- C₂H₅˙ Further
Fragmentation

Click to download full resolution via product page

Caption: A simplified representation of a potential mass spectrometry fragmentation pathway.

Chromatographic Analysis
Gas Chromatography (GC): GC is used to assess the purity of the compound. When coupled

with a mass spectrometer (GC-MS), it provides both retention time and mass spectral data for

identification.

Chiral Gas Chromatography (GC): To determine the enantiomeric excess (e.e.) of (6S)-6-

ethyltetrahydro-2H-pyran-2-one, a specialized chiral GC column is required. These columns

contain a chiral stationary phase that interacts differently with the two enantiomers, leading to

their separation[8][9].
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Illustrative Chiral GC Protocol:

Column Selection: A cyclodextrin-based chiral capillary column (e.g., a β- or γ-cyclodextrin

derivative) is typically used.

Sample Preparation: A dilute solution of the lactone is prepared in a suitable solvent (e.g.,

hexane or dichloromethane).

GC Conditions:

Injector Temperature: 250 °C

Oven Program: A temperature gradient is programmed to ensure good separation, for

example, starting at 60 °C and ramping up to 220 °C.

Carrier Gas: Helium or hydrogen at a constant flow rate.

Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

Data Analysis: The retention times of the two enantiomers will differ, allowing for their

quantification and the calculation of the enantiomeric excess.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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